Cas no 110729-74-3 (3-hydroxy-5-phenylpent-4-enenitrile)

3-hydroxy-5-phenylpent-4-enenitrile structure
110729-74-3 structure
Product Name:3-hydroxy-5-phenylpent-4-enenitrile
CAS No:110729-74-3
MF:C11H11NO
MW:173.211142778397
CID:1194931
PubChem ID:10931907
Update Time:2025-04-20

3-hydroxy-5-phenylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenenitrile, 3-hydroxy-5-phenyl-, (4E)-
    • 3-hydroxy-5-phenylpent-4-enenitrile
    • 110729-74-3
    • EN300-1868875
    • Inchi: 1S/C11H11NO/c12-9-8-11(13)7-6-10-4-2-1-3-5-10/h1-7,11,13H,8H2/b7-6+
    • InChI Key: WEHZRPSWGSRWCV-VOTSOKGWSA-N
    • SMILES: OC(CC#N)/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
  • LogP: 1.97438

3-hydroxy-5-phenylpent-4-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868875-0.05g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
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$660.0 2023-09-18
Enamine
EN300-1868875-0.1g
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110729-74-3
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$754.0 2023-09-18
Enamine
EN300-1868875-1.0g
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$785.0 2023-06-03
Enamine
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Enamine
EN300-1868875-5.0g
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Enamine
EN300-1868875-10.0g
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$3376.0 2023-06-03
Enamine
EN300-1868875-1g
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$785.0 2023-09-18
Enamine
EN300-1868875-5g
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